4,7-Difluoro-6-methoxy-1-methylene-2,3-dihydro-1H-indene

• Molecular Formula: C11H10F2O
• Molecular Weight: 196.19 g/mol
• IUPAC Name: 4,7-difluoro-5-methoxy-3-methylidene-1,2-dihydroindene
• InChI: InChI=1S/C11H10F2O/c1-6-3-4-7-8(12)5-9(14-2)11(13)10(6)7/h5H,1,3-4H2,2H3
• InChI Key: OLLKLGZVNIEXTR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2CCC(=C)C2=C1F)F

Description

4,7-Difluoro-6-methoxy-1-methylene-2,3-dihydro-1H-indene is a useful research compound. Its molecular formula is C11H10F2O and its molecular weight is 196.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A screw-cap vial was charged with H3.3 (0.962 g, 4.85 mmol), methyltriphenylphosphonium bromide (commercially available from Sigma-Aldrich, St. Louis, Mo., USA) (2.08 g, 5.83 mmol), and THF (20 mL). To the white slurry was added potassium tert-butoxide (1.0 M in THF) (commercially available from Sigma-Aldrich, St. Louis, Mo., USA) (5.83 mL, 5.83 mmol) dropwise under N2. The resulting brown mixture was stirred for 30 minutes at room temperature, quenched with acetone (1 mL) and saturated aqueous NH4Cl, and diluted with EtOAc. The organic layer was washed with water and brine, dried (MgSO4), and concentrated. The residue was suspended in hexanes, filtered, and concentrated, and the initially obtained product was purified by silica gel flash chromatography (0-5% EtOAc/hexane) to afford H3.4 (0.835 g, 88% yield) as a colorless oil.